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Compound of Interest

Compound Name: N1-Acetylspermidine

Cat. No.: B089010 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the commercially available N1-Acetylspermidine
ELISA kit. This kit is a valuable tool for the quantitative determination of N1-acetylspermidine
in various biological samples, aiding in the investigation of polyamine metabolism and its role in

cellular processes and disease.

Introduction
N1-acetylspermidine is a key metabolite in the polyamine pathway, formed through the

acetylation of spermidine by the enzyme spermidine/spermine N1-acetyltransferase (SAT1).[1]

Polyamines, including spermidine and spermine, are ubiquitous polycations essential for cell

growth, proliferation, and differentiation.[2] The acetylation of polyamines is a critical regulatory

mechanism that controls their intracellular concentrations. Elevated levels of N1-
acetylspermidine have been implicated in various pathological conditions, including cancer,

where it may serve as a biomarker for increased cell proliferation and metabolic activity.[2][3][4]

This enzyme-linked immunosorbent assay (ELISA) kit provides a sensitive and specific method

for quantifying N1-acetylspermidine in plasma and cell culture supernatants.[5]

Product Information
A prominent commercially available kit for the quantification of N1-Acetylspermidine is the

ELISA kit with catalog number IS-I-2400R, manufactured by ImmuSmol and distributed by
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companies such as Eagle Biosciences.[5][6][7] This kit is a competitive ELISA designed for

research use only.

Kit Specifications
Parameter Specification

Product Name N1-Acetyl-Spermidine ELISA kit

Catalog Number IS-I-2400R

Assay Type Competitive ELISA

Sample Types Plasma, Cell culture supernatant

Minimal Sample Volume 50 µL

Sensitivity 3.5 nM

Standard Range 8 – 312.5 nM

Specificity

No significant cross-reactivity with N8-Acetyl-

Spermidine, Spermidine, Spermine, Ornithine &

Putrescine

Assay Time Sample preparation: 3 hours; ELISA: Overnight

Reactivity Reacts with all species

Storage 2-8°C for up to 6 months

Data sourced from the manufacturer's product datasheet.[5]

Signaling Pathway and Biological Relevance
N1-acetylspermidine is a central molecule in the polyamine metabolic pathway. Its production

is tightly regulated and has significant implications for cell signaling and disease progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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